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Compound of Interest

Compound Name: 2,4-Dichloropyrimidine-d2

Cat. No.: B15137019

Safe Handling and Disposal of 2,4-
Dichloropyrimidine-d2

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal

of 2,4-Dichloropyrimidine-d2. The following procedural guidance is designed to ensure the
safe execution of laboratory operations involving this compound.

l. Quantitative Data Summary

The physical and chemical properties of 2,4-Dichloropyrimidine are summarized in the table
below. The deuterated form, 2,4-Dichloropyrimidine-d2, is expected to have nearly identical
properties, with a slight increase in molecular weight.
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Property Value

Molecular Formula C4D2CI2N2

Molecular Weight 150.99 g/mol
Appearance White crystalline powder
Melting Point 57-61 °C

Boiling Point 101 °C @ 23 mmHg
Flash Point 104.3 °C

Density ~1.5 g/cm3

Storage Temperature -20°C

Solubilit Partially soluble in water; soluble in methanol,
olubility
chloroform, and ethyl acetate.

Il. Health Hazard Information

2,4-Dichloropyrimidine is classified as a hazardous substance that can cause skin, eye, and
respiratory system irritation.[1][2][3][4][5] It is a combustible solid.[1][5] The toxicological
properties of this specific deuterated compound have not been fully investigated, and it should
be handled with the same precautions as the non-deuterated form.

lll. Operational Plan: Step-by-Step Handling
Procedures
A. Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2,4-Dichloropyrimidine-d2.

¢ Gloves: Chemical-resistant nitrile gloves are required. If there is a risk of splash, double-
gloving is recommended.

o Eye Protection: Chemical safety goggles or a face shield must be worn.[6]

o Lab Coat: A full-length laboratory coat is mandatory.
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» Respiratory Protection: If working outside of a certified chemical fume hood, or if dust
generation is likely, a NIOSH-approved N95 respirator or higher is required.[5]

B. Experimental Workflow

All manipulations of 2,4-Dichloropyrimidine-d2 should be performed in a certified chemical
fume hood to minimize inhalation exposure.

e Preparation:

[e]

Designate a specific area within the fume hood for handling the compound.

o

Cover the work surface with absorbent bench paper.

[¢]

Ensure that an eyewash station and safety shower are readily accessible.[3]

[¢]

Have a spill kit readily available.
e Weighing the Compound:

o To avoid contamination of the balance, do not weigh the powder directly on the balance
pan.

o Pre-weigh a sealed container (e.g., a vial with a cap).

o Inside the fume hood, carefully transfer the desired amount of 2,4-Dichloropyrimidine-d2
into the pre-weighed container.

o Seal the container before removing it from the fume hood to weigh on the balance.

o Repeat the process of adding or removing small amounts of the compound inside the
fume hood until the desired weight is achieved.

e Dissolving the Compound:
o Add the solvent to the container with the compound while still inside the fume hood.

o Cap the container and mix gently until the compound is fully dissolved.
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e Post-Handling:

o Decontaminate any surfaces that may have come into contact with the compound using
an appropriate solvent.

o Thoroughly wash hands with soap and water after handling is complete.

IV. Disposal Plan

e Waste Segregation:

o As a halogenated organic compound, all waste containing 2,4-Dichloropyrimidine-d2
must be disposed of in a designated "Halogenated Organic Waste" container.[3][6][7]

o Do not mix with non-halogenated waste.[3]
o Container Labeling:

o The waste container must be clearly labeled with "Hazardous Waste" and the full chemical
name: "2,4-Dichloropyrimidine-d2".[8]

o List all constituents and their approximate percentages.
o Storage of Waste:
o Keep the waste container tightly sealed when not in use.[3][8]

o Store the waste container in a designated satellite accumulation area, away from
incompatible materials.

» Final Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office.

V. Emergency Procedures

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing.[3] Seek medical attention.
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» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally.[3] Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

o Spill: For a small spill, carefully sweep up the solid material, trying to minimize dust
generation. Place the material in a sealed container for disposal as halogenated waste. For a
large spill, evacuate the area and contact your institution's EHS office.

VI. Workflow Diagram
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Caption: Workflow for the safe handling of 2,4-Dichloropyrimidine-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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